Cas no 1416445-01-6 ((R)-3-(4-Bromophenoxy)butanoic acid)

• Product Name: (R)-3-(4-Bromophenoxy)butanoic acid
• CAS No: 1416445-01-6
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• CID: 5747912
• PubChem ID: 71742878
• Update Time: 2025-06-09

(R)-3-(4-Bromophenoxy)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-3-(4-BROMOPHENOXY)BUTANOIC ACID
• 1416445-01-6
• (R)-3-(4-BROMOPHENOXY)BUTANOICACID
• (R)-3-(4-Bromophenoxy)butanoic acid

• Inchi： 1S/C10H11BrO3/c1-7(6-10(12)13)14-9-4-2-8(11)3-5-9/h2-5,7H,6H2,1H3,(H,12,13)/t7-/m1/s1
• InChI Key： NPHRQDSALUFKOM-SSDOTTSWSA-N
• SMILES： BrC1C=CC(=CC=1)O[C@H](C)CC(=O)O

Computed Properties

• Exact Mass: 257.98916g/mol
• Monoisotopic Mass: 257.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Additional information on (R)-3-(4-Bromophenoxy)butanoic acid

Introduction to (R)-3-(4-Bromophenoxy)butanoic Acid (CAS No. 1416445-01-6)

(R)-3-(4-Bromophenoxy)butanoic acid, with the chemical formula C₁₀H₁₃BrO₃, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number CAS No. 1416445-01-6, is particularly notable for its structural and functional properties, which make it a valuable intermediate in the synthesis of various bioactive molecules.

The< strong> (R)-configuration of this compound refers to its stereochemical arrangement, which is crucial in determining its biological activity. In pharmaceutical chemistry, the stereochemistry of a molecule can profoundly influence its efficacy, selectivity, and metabolic stability. The (R)-enantiomer of 3-(4-Bromophenoxy)butanoic acid has been studied extensively for its potential applications in drug design and development.

One of the most compelling aspects of (R)-3-(4-Bromophenoxy)butanoic acid is its role as a building block in the synthesis of more complex molecules. Its structural features, including the presence of a bromine substituent on the phenyl ring and a carboxylic acid group at the terminal position, make it a versatile precursor for various pharmacophores. These pharmacophores are essential in designing drugs that target specific biological pathways.

Recent research has highlighted the utility of CAS No. 1416445-01-6 in the development of novel therapeutic agents. For instance, studies have demonstrated its potential in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The bromine atom in the molecule allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the creation of diverse molecular architectures.

In addition to its role in drug synthesis, (R)-3-(4-Bromophenoxy)butanoic acid has been explored for its potential applications in materials science. The carboxylic acid group can participate in hydrogen bonding interactions, making it suitable for use in polymer chemistry and material design. Researchers have investigated its incorporation into biodegradable polymers and hydrogels, which have applications in drug delivery systems and tissue engineering.

The< strong> stereochemical purity of (R)-3-(4-Bromophenoxy)butanoic acid is another critical factor that contributes to its significance in pharmaceutical applications. Achieving high enantiomeric excess is essential to ensure that the final drug product exhibits the desired biological activity without unwanted side effects. Advances in chiral resolution techniques have enabled the production of highly pure enantiomers, enhancing the efficacy and safety of therapeutic agents.

Current research trends indicate that (R)-3-(4-Bromophenoxy)butanoic acid is being increasingly utilized in the development of targeted therapies. For example, studies have shown its potential in creating small-molecule inhibitors that selectively bind to disease-causing proteins. The ability to modulate protein-protein interactions is crucial in treating complex diseases such as Alzheimer's and cancer.

The< strong> bromine substituent in (R)-3-(4-Bromophenoxy)butanoic acid also plays a significant role in its reactivity and functionalization capabilities. This atom can be easily manipulated through various chemical transformations, allowing researchers to tailor the molecule's properties for specific applications. For instance, it can be used to introduce other functional groups or to link multiple pharmacophores together, creating multifunctional drug candidates.

In conclusion, (R)-3-(4-Bromophenoxy)butanoic acid (CAS No. 1416445-01-6) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features and stereochemical properties make it an invaluable intermediate in drug design and development. As research continues to uncover new methodologies and applications, this compound is poised to play an even greater role in advancing therapeutic strategies and material innovations.